Cas no 864292-49-9 (1-Tert-butyl-4,6-dichloro-1h-pyrazolo[3,4-d]pyrimidine)

• Product Name: 1-Tert-butyl-4,6-dichloro-1h-pyrazolo[3,4-d]pyrimidine
• CAS No: 864292-49-9
• MF: C₉H₁₀Cl₂N₄
• MW: 245.10849905014
• MDL: MFCD16547524
• CID: 2191084
• PubChem ID: 47002701
• Update Time: 2025-10-29

1-Tert-butyl-4,6-dichloro-1h-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-Tert-butyl-4,6-dichloro-1h-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-1-(1,1-dimethylethyl)-
• DTXSID101174310
• AKOS015830630
• AS-38943
• DB-312387
• 1-TERT-BUTYL-4,6-DICHLOROPYRAZOLO[3,4-D]PYRIMIDINE
• CS-0132041
• 4,6-Dichloro-1-(1,1-dimethylethyl)-1H-pyrazolo[3,4-d]pyrimidine
• 864292-49-9
• 1-(TERT-BUTYL)-4,6-DICHLORO-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• EN300-61102
• Z959275462
• KQMSQBIJCSGTAY-UHFFFAOYSA-N
• MFCD16547524
• SCHEMBL174841
• 1-(t-Butyl)-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine
• PJB29249

• MDL： MFCD16547524
• Inchi： 1S/C9H10Cl2N4/c1-9(2,3)15-7-5(4-12-15)6(10)13-8(11)14-7/h4H,1-3H3
• InChI Key： KQMSQBIJCSGTAY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC(=N1)Cl)C(C)(C)C

Computed Properties

• Exact Mass: 244.0282517g/mol
• Monoisotopic Mass: 244.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-Tert-butyl-4,6-dichloro-1h-pyrazolo[3,4-d]pyrimidine

Introduction to 1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 864292-49-9)

1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine, identified by its CAS number 864292-49-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The structural features of this molecule, particularly the presence of a tert-butyl group and chloro substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant derivatives.

The pyrazolo[3,4-d]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This particular arrangement has been shown to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The 1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine derivative is of particular interest due to its ability to serve as a versatile building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and functionalization of pyrazolopyrimidine derivatives due to their demonstrated efficacy in preclinical studies. The chloro substituents at the 4 and 6 positions of the molecule enhance its reactivity, allowing for further chemical modification through nucleophilic aromatic substitution or other coupling reactions. This flexibility makes it an attractive candidate for drug discovery programs targeting various diseases.

One of the most compelling aspects of 1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine is its potential as a precursor for the development of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By designing analogs of this compound that target specific kinase domains, researchers aim to develop small-molecule inhibitors that can modulate these pathways effectively.

Recent studies have highlighted the importance of optimizing the substitution pattern on the pyrazolopyrimidine core to enhance binding affinity and selectivity. The tert-butyl group at the 1-position provides steric hindrance, which can be crucial for achieving high specificity against target enzymes. Additionally, the presence of chloro substituents allows for further derivatization, enabling the creation of libraries of compounds with tailored biological activities.

The synthesis of 1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product, making process optimization a critical aspect of its production.

In addition to its applications in drug discovery, 1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine has shown promise in material science applications. Its heterocyclic structure and functional groups make it a suitable candidate for designing organic semiconductors and luminescent materials. These applications are particularly relevant in the development of next-generation electronic devices and optoelectronic materials.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of pyrazolopyrimidine derivatives over the past decade. Several clinical trials have been conducted with compounds based on this scaffold, demonstrating their efficacy in treating various conditions. The structural diversity inherent in this class of compounds allows for the design of molecules with improved pharmacokinetic profiles and reduced side effects.

One notable area of research has been the development of antiviral agents based on pyrazolopyrimidine cores. These compounds have shown activity against several viral strains by inhibiting key enzymes involved in viral replication. The ability to modify the structure of these molecules allows researchers to fine-tune their antiviral properties and develop drugs that are effective against emerging viral threats.

The role of computational chemistry in designing novel derivatives of 1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanics simulations have enabled researchers to predict the binding affinity and selectivity of potential drug candidates with high accuracy. This approach has significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental synthesis.

The environmental impact of synthesizing complex organic molecules like 1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at making drug production more environmentally friendly without compromising on efficiency or yield.

In conclusion,1-Tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 864292-49-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent starting point for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule，its importance is likely to grow further，driving innovation across multiple scientific disciplines.